Cas no 17150-62-8 (N-Benzylbut-3-en-1-amine)

• Product Name: N-Benzylbut-3-en-1-amine
• CAS No: 17150-62-8
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 122138
• PubChem ID: 4366091
• Update Time: 2025-05-20

N-Benzylbut-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-3-buten-1-yl-
• N-benzyl-3-buten-1-ylamine
• N-BENZYL-3-BUTENYLAMINE
• N-Benzyl-N-(3-butenyl)amine
• N-benzylbut-3-en-1-amine
• N-3-BUTENYLBENZYLAMINE
• N-but-3-enylbenzylaMine
• N-(But-3-en-1-yl)benzylamine
• N-Benzyl-N-(3-Butenyl)Amine(WXC04551)
• N-(But-3-en-1-yl)benzylamine, 1-(Benzylamino)but-3-ene
• N-(phenylmethyl)but-3-en-1-amine
• SCHEMBL3011216
• DTXSID20402421
• Benzenemethanamine, N-3-butenyl-
• MA-0848
• A811332
• 17150-62-8
• N-(phenylmethyl)-3-buten-1-amine
• J-523478
• MFCD01249643
• DGTNEDHBSGFIBX-UHFFFAOYSA-N
• SCHEMBL13123617
• benzyl(but-3-en-1-yl)amine
• FT-0681203
• N-(3-Butenyl)benzylamine
• EN300-1387144
• AKOS005073495
• W12766
• CS-0035925
• N-Benzylbut-3-en-1-amine

• MDL： MFCD01249643
• Inchi： 1S/C11H15N/c1-2-3-9-12-10-11-7-5-4-6-8-11/h2,4-8,12H,1,3,9-10H2
• InChI Key： DGTNEDHBSGFIBX-UHFFFAOYSA-N
• SMILES： N(CCC=C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 161.12000
• Monoisotopic Mass: 161.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Density: 0.917
• Boiling Point: 65°/1mm°
• Flash Point: 98.8°C
• Refractive Index: 1.515
• PSA: 12.03000
• LogP: 2.74320

N-Benzylbut-3-en-1-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Benzylbut-3-en-1-amine

Exploring the Potential of N-Benzylbut-3-en-1-amine: A Comprehensive Overview

N-Benzylbut-3-en-1-amine, also known by its CAS registry number CAS No. 17150-62-8, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a benzyl group attached to a butenyl amine, exhibits remarkable properties that make it a valuable component in synthetic chemistry, pharmaceuticals, and advanced materials development.

Recent studies have highlighted the potential of N-Benzylbut-3-en-1-amine as a key intermediate in the synthesis of bioactive compounds. Researchers have demonstrated its ability to participate in various reaction pathways, including Michael addition reactions and enamine formation, which are pivotal in constructing complex molecular architectures. The compound's reactivity is attributed to its conjugated system, which facilitates electron delocalization and enhances its participation in redox reactions.

In the realm of pharmaceuticals, N-Benzylbut-3-en-1-amine has shown promise as a precursor for drug candidates targeting specific biological pathways. For instance, studies have explored its role in the development of anti-inflammatory agents and antioxidants. Its ability to modulate cellular responses through selective interactions with proteins and enzymes underscores its potential in therapeutic applications.

The compound's stability under various conditions has also made it an attractive candidate for use in polymer chemistry. Recent advancements have leveraged its structure to design novel polymeric materials with tailored mechanical and thermal properties. By incorporating N-Benzylbut-3-en-1-amine into polymer networks, scientists have achieved enhanced durability and resistance to environmental factors, making these materials suitable for industrial applications.

Moreover, the synthesis of N-Benzylbut-3-en-1-amime has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. This shift toward sustainable practices aligns with global efforts to promote eco-friendly chemical manufacturing processes.

In conclusion, N-Benzylbut-3-en-1-amime, with its CAS number CAS No. 17150628, stands as a testament to the ingenuity of modern chemical research. Its diverse applications across multiple disciplines highlight its significance as a multifaceted compound with vast untapped potential.